Cas no 730241-38-0 (3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione)

• Product Name: 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione
• CAS No: 730241-38-0
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 3071509
• PubChem ID: 3131599
• Update Time: 2025-10-28

3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (1,1-Dioxo-tetrahydrothiophen-3-yl)-(3-methoxy-propyl)-amine
• 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione
• (1,1-dioxo-tetrahydro-1lambda6-thiophen-3-yl)-(3-methoxy-propyl)-amine
• 3-((3-Methoxypropyl)amino)tetrahydrothiophene 1,1-dioxide
• SCHEMBL14116875
• AKOS000301114
• AKOS016045906
• CS-0352211
• 730241-38-0
• EN300-57375
• MFCD05668173
• DB-016208
• 3-[(3-Methoxypropyl)amino]-1lambda6-thiolane-1,1-dione
• (1,1-dioxo-tetrahydro-1-thiophen-3-yl)-(3-methoxy-propyl)-amine
• N-(3-methoxypropyl)-1,1-dioxothiolan-3-amine

• MDL： MFCD05668173
• Inchi： 1S/C8H17NO3S/c1-12-5-2-4-9-8-3-6-13(10,11)7-8/h8-9H,2-7H2,1H3
• InChI Key： GLSXMAHJMNEFHZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NCCCOC)(=O)=O

Computed Properties

• Exact Mass: 207.09291458Da
• Monoisotopic Mass: 207.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione

Comprehensive Overview of 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione (CAS No: 730241-38-0)

3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione (CAS: 730241-38-0) is a specialized organic compound with a unique molecular structure that combines a thiolane-1,1-dione core with a 3-methoxypropylamino substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both sulfur and nitrogen functionalities in its structure makes it particularly valuable for synthesizing bioactive molecules.

The thiolane-1,1-dione moiety in 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione is a critical feature that contributes to its reactivity and application scope. Researchers have explored its utility in designing enzyme inhibitors, particularly those targeting cysteine proteases, which are implicated in various diseases. The 3-methoxypropylamino group further enhances its solubility and bioavailability, making it a preferred choice for drug development projects.

In recent years, the demand for 730241-38-0 has surged due to its relevance in green chemistry and sustainable synthesis. With growing environmental concerns, industries are actively seeking eco-friendly alternatives, and this compound’s potential for low-toxicity applications aligns well with these trends. Its compatibility with biocatalysis and microwave-assisted synthesis has also been a topic of interest, as these methods reduce energy consumption and waste generation.

From a commercial perspective, 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. The compound’s pricing and availability are influenced by factors such as raw material costs, regulatory compliance, and regional demand. Analysts predict steady growth in its market value, driven by increasing R&D investments in small molecule therapeutics and crop protection agents.

One of the most frequently asked questions about CAS 730241-38-0 pertains to its stability and storage conditions. The compound is typically stable under ambient temperatures but should be stored in a cool, dry place away from light and moisture to prevent degradation. Another common query revolves around its spectroscopic properties, such as NMR and IR spectra, which are essential for quality control and structural verification in synthetic workflows.

In the context of drug discovery, 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione has been investigated as a building block for heterocyclic compounds with potential antiviral and anti-inflammatory activities. Its modular structure allows for easy derivatization, enabling medicinal chemists to fine-tune pharmacological properties. Recent studies have also explored its role in metal-organic frameworks (MOFs) for catalytic applications, highlighting its versatility beyond traditional organic synthesis.

For researchers and procurement specialists, sourcing high-purity 730241-38-0 is crucial to ensure reproducibility in experiments. Reputable suppliers provide detailed certificates of analysis (CoA) that include parameters like purity (≥98%), residual solvents, and heavy metal content. Additionally, regulatory documentation such as REACH compliance and SDS (Safety Data Sheets) are essential for safe handling and international shipping.

Looking ahead, the scientific community anticipates further exploration of 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione in emerging fields like proteolysis-targeting chimeras (PROTACs) and click chemistry. Its bifunctional nature makes it an attractive candidate for developing novel bioconjugation strategies and drug delivery systems. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation chemical innovations.

In summary, 3-[(3-methoxypropyl)amino]-1λ?-thiolane-1,1-dione (CAS: 730241-38-0) is a multifaceted compound with broad applicability across life sciences and materials chemistry. Its structural features, combined with evolving industrial needs, position it as a key player in the development of sustainable and high-value chemical solutions. Continuous research and collaboration between academia and industry will likely unlock new opportunities for this remarkable molecule.